N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine

• IUPAC Name: N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine
• InChI: InChI=1S/C16H22ClN3/c1-4-6-15(12-7-9-13(17)10-8-12)18-16-11-20(3)19-14(16)5-2/h7-11,15,18H,4-6H2,1-3H3
• InChI Key: WFCSIVRFLRQQAH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=C(C=C1)Cl)NC2=CN(N=C2CC)C
• Molecular Formula: C16H22ClN3
• Molecular Weight: 291.82 g/mol

Description

N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine, also known as JWH-018, is a synthetic cannabinoid that has gained popularity as a recreational drug. However, it also has potential scientific research applications due to its ability to mimic the effects of natural cannabinoids on the human body.

Mechanism of Action

N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine acts as a full agonist at the cannabinoid receptors, meaning that it binds to and activates these receptors to produce its effects. Specifically, N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine binds to the CB1 receptor, which is primarily found in the brain and central nervous system. Activation of the CB1 receptor leads to the release of neurotransmitters such as dopamine and serotonin, which play a role in regulating mood and behavior.
Biochemical and Physiological Effects:
N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine has been shown to produce a range of biochemical and physiological effects in the human body. These effects include increased heart rate, blood pressure, and body temperature, as well as altered mood and perception. N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine has also been shown to have analgesic properties, meaning that it can reduce pain sensation.

Advantages and Limitations for Lab Experiments

N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be produced in large quantities and has a consistent chemical structure. This consistency makes it easier to study and compare the effects of N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine with other cannabinoids. However, N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine also has some limitations. It is a relatively new compound, and its long-term effects on the human body are not yet fully understood. Additionally, the use of N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine in lab experiments requires careful consideration of ethical and safety concerns.

Future Directions

There are several future directions for research on N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine. One area of interest is the development of new treatments for conditions such as chronic pain and obesity. N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine has been shown to have analgesic and appetite-suppressing properties, and further research could lead to the development of new drugs that target these processes. Additionally, research on N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine could help to better understand the role of the cannabinoid receptors in the human body and their potential as targets for drug development.

Synthesis Methods

N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine is synthesized by reacting 1-pentyl-3-(4-chlorophenyl)acetyl chloride with 3-ethyl-1-methyl-1H-pyrazole-4-amine in the presence of a base. This reaction results in the formation of N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine has potential scientific research applications due to its ability to interact with the cannabinoid receptors in the human body. These receptors are found throughout the body and play a role in various physiological processes such as pain sensation, appetite regulation, and mood. N-[1-(4-chlorophenyl)butyl]-3-ethyl-1-methylpyrazol-4-amine can be used to study the effects of cannabinoids on these processes and to develop new treatments for conditions such as chronic pain, obesity, and depression.